BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 12-Methoxy-12-
oxododecanoic Acid: Properties, Structure, and
Applications

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

12-Methoxy-12-oxododecanoic
Compound Name:
acid

Cat. No. B030163

Executive Summary

This technical guide provides a comprehensive overview of 12-Methoxy-12-oxododecanoic
acid (CAS No: 3903-40-0), a bifunctional organic compound of significant interest to
researchers in medicinal chemistry and materials science. This document details the
molecule's core physicochemical properties, including its precise molecular weight and
chemical formula, alongside in-depth structural identifiers. The primary focus is its critical role
as a linker molecule, particularly in the development of Proteolysis Targeting Chimeras
(PROTACSs). We will explore the causality behind its structural suitability for such applications,
touch upon its other industrial uses, and provide essential safety and handling information. The
guide is intended to serve as a foundational resource for scientists and drug development
professionals.

Compound Identification and Core Properties

12-Methoxy-12-oxododecanoic acid is an aliphatic carboxylic acid that features a methyl
ester at the opposing end of its twelve-carbon chain. This dual functionality makes it a valuable
building block in organic synthesis. It is most commonly known as a monomethyl ester of
dodecanedioic acid. Accurate identification through its Chemical Abstracts Service (CAS)
number is critical for ensuring the correct material is sourced for experimental work.
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The fundamental properties of the compound are summarized below.

Property Value Source(s)
Chemical Formula C13H2404 [L112][31[41[5]
Molecular Weight 244.33 g/mol [21[31[5][61[71[8]
Exact Mass 244.3273 g/mol [1]
IUPAC Name 12-;nethoxy-lZ-oxododecanoic ]

aci

Dodecanedioic acid
monomethyl ester,
Monomethyl dodecanedioate,
Common Synonyms 11- [L1[7118]1[10]
(Methoxycarbonyl)undecanoic
acid, Methyl hydrogen
dodecane-1,12-dioate

CAS Number 3903-40-0 (12103115171

Structural and Physicochemical Data

A thorough understanding of a compound's structural and physical characteristics is paramount
for its application in research and development. The structural identifiers provide unambiguous,
machine-readable definitions of the molecule, while its physical properties dictate handling,
storage, and reaction conditions.

Structural Identifiers

For computational chemistry, database searching, and unambiguous structural representation,
the following identifiers are standard.
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Identifier Code Source(s)

0O=C(OC)CCCCCCCCCCC(0)
SMILES o [3]

1S/C13H2404/c1-17-
13(16)11-9-7-5-3-2-4-6-8-10-
InChl [1]14][°]
12(14)15/h2-11H2,1H3,

(H,14,15)

REGGDLIBDASKGE-
InChiKey [11141[9]
UHFFFAOYSA-N

Physicochemical Properties

Property Value Source(s)
Appearance White to yellow solid or crystal [1][4][10]
Melting Point 50.0-55.0°C [10]

Boiling Point 170 °C @ 3 Torr [6]

Purity Typically >97% [11[2][4]

Key Application in PROTAC Development

A prominent and advanced application of 12-Methoxy-12-oxododecanoic acid is its use as a
linker in the synthesis of Proteolysis Targeting Chimeras (PROTACS).[5]

The Role of Linkers in PROTACs

PROTACSs are heterobifunctional molecules designed to recruit a target protein to an E3
ubiquitin ligase, leading to the target's ubiquitination and subsequent degradation by the
proteasome.[5] A PROTAC's structure consists of three components: a ligand for the target
protein, a ligand for an E3 ligase, and a linker that covalently connects them.

The linker is not merely a spacer; its length, flexibility, and chemical nature are critical
determinants of a PROTAC's efficacy. It must orient the two ligands productively to enable the
formation of a stable and effective ternary complex (Target Protein-PROTAC-E3 Ligase).
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Suitability of 12-Methoxy-12-oxododecanoic Acid

12-Methoxy-12-oxododecanoic acid is an exemplary aliphatic linker. Its utility stems from
several key features:

 Bifunctionality: The terminal carboxylic acid and methyl ester groups serve as versatile
chemical handles. The carboxylic acid can be readily activated for amide bond formation with
an amine-containing ligand, while the ester can be hydrolyzed to a carboxylic acid or used in
other coupling reactions.

o Defined Length: The 11-carbon methylene chain provides significant and well-defined spatial
separation between the two ends of the PROTAC, which is essential for bridging the two
large protein structures.

 Flexibility: The saturated aliphatic chain offers conformational flexibility, which can be crucial
for allowing the two ligands to adopt an optimal orientation for ternary complex formation.

The conceptual workflow for incorporating this linker into a PROTAC is visualized below.

Starting Materials

Target Protein Ligand
(with reactive handle, e.g., -NH2)

Synthetic Steps

Step 3: Couple
to Ligand 2

Step 1: Couple Linker
to Ligand 1

Step 2: Modify Linker End
(e.g., Hydrolysis)

Final PROTAC Molecule

12-Methoxy-12-oxododecanoic acid

E3 Ligase Ligand
(with reactive handle)

Click to download full resolution via product page

Caption: Conceptual workflow for PROTAC synthesis using a bifunctional linker.
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Other Industrial Applications

Beyond its advanced role in drug discovery, 12-Methoxy-12-oxododecanoic acid serves as a
raw material in other chemical industries. Its applications include:

o Polymer Chemistry: Used as a modifier for saturated polyesters and as a raw material for
specialized polyurethanes.[6]

e Flavor and Fragrance: Employed in the synthesis of spices.[6]

Safety and Handling

As with any laboratory chemical, proper handling and storage are essential. The compound is
classified with a GHSO07 pictogram, indicating it can be an irritant.[4]

Safety Information Details Source(s)
Pictogram GHSO07 (Exclamation Mark) [4]
Signal Word Warning [31[41[9]

H302: Harmful if
swallowed.H315: Causes skin

Hazard Statements irritation.H319: Causes serious  [3][4][9]
eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P305+P351+P338: IF IN
) EYES: Rinse cautiously with

Precautionary Statements ) [31141[9]
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Store sealed in a dry place at
Storage [3114]
room temperature.
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Conclusion

12-Methoxy-12-oxododecanoic acid is a well-characterized compound with the molecular
formula C13H2404 and a molecular weight of 244.33 g/mol . While it has established uses in the
polymer industry, its most impactful application for the intended audience of this guide is its role
as a versatile, bifunctional aliphatic linker in the construction of PROTACSs. Its defined length,
chemical flexibility, and commercially available, high-purity nature make it an invaluable tool for
researchers developing next-generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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